Cas no 1001-56-5 (2,3-Butadienenitrile(8CI,9CI))

2,3-Butadienenitrile(8CI,9CI) Properties

Names and Identifiers

• 2,3-Butadienenitrile(8CI,9CI)
• buta-2,3-dienenitrile
• 2,3-butadienenitrile
• butadienenitrile
• Butadiennitril
• c1-2-3-4-5
• C4H3N
• cyanoallene
• h3H,1H
• 1001-56-5
• IRLQAJPIHBZROB-UHFFFAOYSA-N
• DTXSID501315350
• InChI=1/C4H3N/c1-2-3-4-5/h3H,1H
• butadiene-nitrile
• propadienyl cyanide
• CH2=C=CHCN
• Cyanoallene
• 2,3-Butadienenitrile
• +Expand

• InChIKey： IRLQAJPIHBZROB-UHFFFAOYSA-N
• Inchi： InChI=1S/C4H3N/c1-2-3-4-5/h3H,1H2
• SMILES： C(#N)C=C=C

Computed Properties

• Exact Mass: 65.02650
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 65.026549100g/mol
• Heavy Atom Count: 5
• Complexity: 98.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• LogP: 0.85108
• PSA: 23.79000

2,3-Butadienenitrile(8CI,9CI) Security Information

2,3-Butadienenitrile(8CI,9CI) Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%